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Compound of Interest

Compound Name:
2-Fluoro-5-propoxyphenylboronic

acid

Cat. No.: B1340012 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-5-propoxyphenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Fluoro-5-
propoxyphenylboronic acid (CAS No: 863248-36-6). Adherence to these procedures is

essential for ensuring laboratory safety and procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-5-propoxyphenylboronic acid and similar arylboronic acids are irritants and

potentially harmful if not handled correctly. The primary hazards include skin irritation, serious

eye irritation, and potential respiratory irritation.[1][2][3] Some related compounds are harmful if

swallowed.[2]

Table 1: Personal Protective Equipment (PPE) Requirements

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1340012?utm_src=pdf-interest
https://www.benchchem.com/product/b1340012?utm_src=pdf-body
https://www.benchchem.com/product/b1340012?utm_src=pdf-body
https://www.benchchem.com/product/b1340012?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=8H00%2F8H60-3-25.pdf
https://www.fishersci.pt/store/msds?partNumber=10031304&countryCode=PT&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/431958?userType=undefined
https://www.fishersci.pt/store/msds?partNumber=10031304&countryCode=PT&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Hand Protection

Nitrile or neoprene gloves.

Inspect for tears or holes

before use.

Prevents skin contact and

irritation.[1][4]

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and splashes, preventing

serious eye irritation.[1][4]

Respiratory Protection

Use in a well-ventilated area,

such as a fume hood. If dust is

generated, a NIOSH-approved

particulate respirator is

necessary.

Minimizes inhalation of dust,

which can cause respiratory

tract irritation.[1]

Body Protection
A standard laboratory coat or

long-sleeved clothing.

Provides a barrier against

accidental skin contact.[4]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 2-Fluoro-5-propoxyphenylboronic acid from

receipt to use in an experimental setting.

2.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents and acids.[2]

Keep the container tightly sealed.

2.2. Preparation for Experimental Use

Work within a certified chemical fume hood to ensure adequate ventilation.

Don all required PPE as specified in Table 1.
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Place absorbent pads on the work surface to contain any potential spills.

Prepare all necessary equipment (spatulas, weighing paper, glassware) before opening the

chemical container.

2.3. Weighing and Dispensing

To minimize dust formation, avoid pouring the solid directly.[1] Use a spatula to carefully

transfer the desired amount of the compound onto weighing paper or into a container.

If any dust is generated, ensure the fume hood sash is at the appropriate height to capture it.

Close the primary container tightly immediately after dispensing.

2.4. In-Experiment Handling

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

If heating is required, use a controlled heating source (e.g., a heating mantle with a stirrer)

and monitor the process.

Ensure all transfers of the chemical or its solutions are performed carefully to avoid spills.

2.5. Post-Experiment and Decontamination

Clean all non-disposable equipment that has come into contact with the chemical. Wash with

an appropriate solvent, followed by soap and water.

Wipe down the work surface in the fume hood with a damp cloth or paper towel.

Dispose of all contaminated disposable materials according to the disposal plan (Section 3).

Remove PPE in the correct order (gloves last) and wash hands thoroughly with soap and

water.

Disposal Plan
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Proper disposal of 2-Fluoro-5-propoxyphenylboronic acid and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

3.1. Unused or Waste Chemical

Small Quantities (less than 5 grams): For very small residual amounts, cautious disposal

down the sanitary sewer with copious amounts of water may be permissible, subject to local

regulations. Always consult your institution's Environmental Health and Safety (EHS) office

first.[5][6][7]

Large Quantities: Unused or waste 2-Fluoro-5-propoxyphenylboronic acid should be

collected in a clearly labeled, sealed, and appropriate waste container for hazardous

materials.[5][6] Arrange for pickup and disposal by a certified hazardous waste facility.

3.2. Contaminated Materials

Solid Waste: This includes contaminated gloves, weighing paper, absorbent pads, and paper

towels. Place all contaminated solid waste into a designated, sealed plastic bag or container

labeled "Hazardous Waste."

Liquid Waste: Solutions containing 2-Fluoro-5-propoxyphenylboronic acid should be

collected in a designated, sealed, and properly labeled hazardous waste container. Do not

mix with other incompatible waste streams.

Empty Containers: Rinse the empty container with a suitable solvent three times. Collect the

rinsate as hazardous liquid waste. The "triple-rinsed" container can then typically be

disposed of as non-hazardous waste, but confirm this with your local EHS guidelines.

3.3. Spill Response

Ensure the area is well-ventilated.

Wearing appropriate PPE, carefully sweep or scoop up the spilled solid material.[6] Avoid

creating dust.

Place the spilled material into a sealed container for hazardous waste disposal.
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Clean the spill area with a damp cloth, and dispose of the cleaning materials as hazardous

solid waste.

Below is a visual representation of the safe handling workflow for 2-Fluoro-5-
propoxyphenylboronic acid.
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Safe Handling Workflow for 2-Fluoro-5-propoxyphenylboronic acid

Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Fume Hood
(Sash at correct height, absorbent pads)

3. Weigh Compound
(Minimize dust)

4. Dissolve/Use in Reaction
(Add solvent to solid)

5. Decontaminate Glassware

6. Dispose of Waste
(Solids & Liquids in labeled containers)

7. Remove PPE & Wash Hands

End

Start

Click to download full resolution via product page

Caption: Workflow for handling 2-Fluoro-5-propoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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